3-butoxy-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide

• IUPAC Name: 3-butoxy-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• InChI: InChI=1S/C21H24N2O2S/c1-3-4-10-25-16-7-5-6-15(12-16)20(24)23-21-18(13-22)17-9-8-14(2)11-19(17)26-21/h5-7,12,14H,3-4,8-11H2,1-2H3,(H,23,24)
• InChI Key: ATVVNQKHAXWZSA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=C(C3=C(S2)CC(CC3)C)C#N
• Molecular Formula: C21H24N2O2S
• Molecular Weight: 368.5 g/mol

Description

3-butoxy-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as BMT-047 and belongs to the class of benzothiophene derivatives.

Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives are part of a broader class of chemicals that are synthesized and characterized for their potential applications in various fields, including medicinal chemistry and materials science. For example, the synthesis and characterization of antimicrobial compounds through complex synthetic pathways involving reactions like condensation, hydrolysis, and amidation are significant for discovering new drugs with potential applications in treating infectious diseases (Talupur, Satheesh, & Chandrasekhar, 2021). Similarly, the development of compounds with antioxidant activity, through the synthesis of benzothiazole derivatives, showcases the utility of these chemical frameworks in addressing oxidative stress-related conditions (Cabrera-Pérez et al., 2016).

Molecular Docking and Biological Evaluation

The research extends into the evaluation of synthesized compounds through biological testing and molecular docking studies. These methodologies help in identifying the potential biological activities of new compounds, including their antimicrobial properties. Such studies are crucial for the early stages of drug development, providing insights into the mechanisms through which these compounds interact with biological targets (Talupur, Satheesh, & Chandrasekhar, 2021).

Application in Drug Synthesis

The compound's framework is also instrumental in the synthesis of drug candidates, such as CCR5 antagonists, which are important for the treatment of various diseases, including HIV. The practical synthesis of these compounds, involving steps like esterification, Claisen type reaction, and Suzuki−Miyaura reaction, underscores the versatility and importance of this chemical structure in medicinal chemistry (Ikemoto et al., 2005).